molecular formula C26H40Cl2N2O4 B2719320 1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride CAS No. 1323607-09-5

1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

Cat. No. B2719320
CAS RN: 1323607-09-5
M. Wt: 515.52
InChI Key: UQPQRZVUQXQEGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C26H40Cl2N2O4 and its molecular weight is 515.52. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Pharmacology

Tertatolol acts as a beta-adrenergic receptor antagonist . It selectively blocks beta-1 receptors in the heart, reducing heart rate and contractility. Clinically, it is used to manage hypertension, angina, and arrhythmias. Researchers continue to explore its efficacy in heart failure and post-myocardial infarction patients .

Antihypertensive Effects

Studies have demonstrated Tertatolol’s antihypertensive properties. By blocking beta receptors, it decreases sympathetic activity, leading to vasodilation and reduced blood pressure. Its unique pharmacokinetics allow for once-daily dosing, making it convenient for patients .

Neuroprotection

Tertatolol’s beta-blocking activity extends beyond the cardiovascular system. Researchers investigate its potential neuroprotective effects. By modulating beta receptors in the brain, it may mitigate neurodegenerative processes, such as Alzheimer’s disease and Parkinson’s disease .

Anxiolytic Properties

Preclinical studies suggest that Tertatolol may have anxiolytic (anti-anxiety) effects. Its interaction with beta receptors in the central nervous system could contribute to reduced anxiety symptoms. However, further clinical trials are needed to confirm this potential application .

Antiarrhythmic Therapy

Tertatolol’s beta-blocking action makes it suitable for managing cardiac arrhythmias. It stabilizes heart rhythm by blocking excessive sympathetic stimulation. Researchers explore its role in preventing atrial fibrillation and other arrhythmias .

properties

IUPAC Name

1-[2-(4-tert-butylphenoxy)ethoxy]-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H38N2O4.2ClH/c1-26(2,3)21-9-11-23(12-10-21)32-18-17-31-20-22(29)19-27-13-15-28(16-14-27)24-7-5-6-8-25(24)30-4;;/h5-12,22,29H,13-20H2,1-4H3;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQPQRZVUQXQEGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)OCCOCC(CN2CCN(CC2)C3=CC=CC=C3OC)O.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H40Cl2N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

515.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-(4-(Tert-butyl)phenoxy)ethoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

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